Cas no 1805196-08-0 (4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine)

4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine structure
1805196-08-0 structure
Product name:4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine
CAS No:1805196-08-0
MF:C7H6F3N3O2
MW:221.136651515961
CID:4884690

4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine
    • Inchi: 1S/C7H6F3N3O2/c8-4-1-3(2-11)6(13(14)15)5(12-4)7(9)10/h1,7H,2,11H2
    • InChI Key: UXUGMCPENZEXEO-UHFFFAOYSA-N
    • SMILES: FC(C1C(=C(C=C(N=1)F)CN)[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Topological Polar Surface Area: 84.7
  • XLogP3: 0.6

4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029032936-250mg
4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine
1805196-08-0 95%
250mg
$970.20 2022-04-01
Alichem
A029032936-1g
4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine
1805196-08-0 95%
1g
$2,895.00 2022-04-01
Alichem
A029032936-500mg
4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine
1805196-08-0 95%
500mg
$1,769.25 2022-04-01

4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine Related Literature

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine

Comprehensive Overview of 4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine (CAS No. 1805196-08-0)

4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine (CAS No. 1805196-08-0) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This nitropyridine derivative is characterized by its unique molecular structure, which includes an aminomethyl group, a difluoromethyl group, and a fluoro substituent. These functional groups contribute to its versatility and potential applications in drug discovery and material science.

The compound's CAS number 1805196-08-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation. In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability, making them ideal candidates for medicinal chemistry applications. 4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine is no exception, with its potential role in the synthesis of novel small-molecule inhibitors and biologically active compounds.

One of the most frequently searched questions in the scientific community is: "What are the applications of fluorinated nitropyridines in drug development?" This compound addresses this query by offering a scaffold for designing targeted therapies, particularly in oncology and infectious diseases. Its nitro group and fluorine atoms enhance its ability to interact with biological targets, making it a valuable tool for structure-activity relationship (SAR) studies.

Another trending topic in the chemical industry is the exploration of sustainable synthesis methods. Researchers are actively investigating eco-friendly pathways to produce 4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine, minimizing waste and energy consumption. This aligns with the global push toward green chemistry and environmentally friendly manufacturing practices.

From a technical standpoint, the compound's physical and chemical properties are of paramount interest. Its solubility, stability, and reactivity under various conditions are frequently studied to optimize its use in high-throughput screening and combinatorial chemistry. Additionally, its spectroscopic data (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in its identification and quality control.

In the context of agrochemical innovation, 4-(Aminomethyl)-2-(difluoromethyl)-6-fluoro-3-nitropyridine has shown promise as a precursor for crop protection agents. Its structural motifs are compatible with the design of herbicides and pesticides, addressing the growing need for efficient and selective agrochemicals in modern agriculture.

As the scientific community continues to explore the potential of nitropyridine-based compounds, CAS No. 1805196-08-0 remains a focal point for innovation. Its combination of fluorine and nitro functionalities positions it as a key player in the development of next-generation therapeutic agents and specialty chemicals. For researchers and industry professionals, understanding its properties and applications is essential for driving advancements in life sciences and material engineering.

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